Cas no 86849-77-6 (Iristectorigenin B)

Iristectorigenin B is a naturally occurring isoflavone compound derived from the rhizomes of certain Iris species. It exhibits notable biological activities, including anti-inflammatory, antioxidant, and potential anticancer properties, making it a subject of interest in pharmacological and biochemical research. Its molecular structure allows for interactions with cellular pathways, particularly those involving oxidative stress and inflammation modulation. Iristectorigenin B is characterized by high purity and stability, ensuring reliability for experimental applications. Researchers value it for its potential in studying neurodegenerative diseases, metabolic disorders, and chemoprevention. Its well-documented mechanism of action and compatibility with in vitro and in vivo models further enhance its utility in scientific investigations.
Iristectorigenin B structure
Iristectorigenin B structure
Product Name:Iristectorigenin B
CAS No:86849-77-6
MF:C17H14O7
MW:330.288865566254
CID:731545
PubChem ID:5488781
Update Time:2025-10-29

Iristectorigenin B Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one,5,7-dihydroxy-3-(3-hydroxy-4-methoxyphenyl)-6-methoxy-
    • 5,7-DIHYDROXY-3-(3-HYDROXY-4-METHOXYPHENYL)-6-METHOXY-4H-CHROMEN-4-ONE
    • 5,7-dihydroxy-3-(3-hydroxy-4-methoxyphenyl)-6-methoxychromen-4-one
    • 3',5,7-Trihydroxy-4',6-dimethoxyisoflavone
    • 4H-1-Benzopyran-4-one,5,7-dihydroxy-3-(3-hydroxy-4-methoxyphenyl)-6-methoxy
    • 5,7-Dihydroxy-3-(3-hydroxy-4-methoxyphenyl)-6-methoxy-4H-1-benzopyran-4-one
    • 5,7-dihydroxy-3-(3-hydroxy-4-methoxy-phenyl)-6-methoxy-chromen-4-one
    • Iristectorigenin
    • Iristectorigenin A
    • Iristectrigenin B
    • Iristectorigenin B
    • 4H-1-Benzopyran-4-one, 5,7-dihydroxy-3-(3-hydroxy-4-methoxyphenyl)-6-methoxy-
    • 5,7,3'-Trihydroxy-6,4'-dimethoxyisoflavone
    • Iristectorigenin (9CI)
    • LMPK12050402
    • 3',5,7-trihydroxy-4',6-dimethoxy-iso
    • 5,7-Dihydroxy-3-(3-hydroxy-4-methoxyphenyl)-6-methoxy-4H-1-benzopyran-4-one (ACI)
    • DTXSID70235862
    • 86849-77-6
    • IristectorigeninB
    • 3',5,7-trihydroxy-4',6-dimethoxy-isoflavone
    • AC-34673
    • CHEMBL486825
    • TF3VR8KUL4
    • SCHEMBL6337637
    • DA-64506
    • CS-0022780
    • AKOS030530362
    • 37744-62-0
    • HY-N2509
    • Inchi： 1S/C17H14O7/c1-22-12-4-3-8(5-10(12)18)9-7-24-13-6-11(19)17(23-2)16(21)14(13)15(9)20/h3-7,18-19,21H,1-2H3
    • InChI Key： WRZOUWHPDDOJNR-UHFFFAOYSA-N
    • SMILES： O=C1C2C(=CC(=C(C=2O)OC)O)OC=C1C1C=C(O)C(OC)=CC=1

Computed Properties

  • Exact Mass: 330.07400
  • Monoisotopic Mass: 330.07395278 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 505
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 330.29
  • XLogP3: 2.6
  • Topological Polar Surface Area: 105

Experimental Properties

  • Density: 1.483±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 621.2°Cat760mmHg
  • Flash Point: 232.8°C
  • Refractive Index: 1.67
  • Solubility: Very slightly soluble (0.27 g/l) (25 º C),
  • PSA: 109.36000
  • LogP: 2.59400

Iristectorigenin B Customs Data

  • HS CODE：2914509090
  • Customs Data：

    China Customs Code:

    2914509090

    Overview:

    2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Iristectorigenin B Pricemore >>

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 86849-77-6 97%
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Iristectorigenin B Production Method

Production Method 1

56419-18-2 56419-18-2
86849-77-6 86849-77-6
Reaction Conditions
1.1 Reagents: Potassium hydroxide
Reference
Synthesis of 5,7,3'-trihydroxy-6,4'-dimethoxyisoflavone isolated from Iris germanica rhizomes by Wessely-Moser rearrangement
Shaw, S. C.; et al, Journal of the Indian Chemical Society, 1991, 68(11), 615-16

Production Method 2

64640-61-5 64640-61-5
86849-77-6 86849-77-6
Reaction Conditions
1.1 Reagents: Aluminum chloride ,  Hydrochloric acid
2.1 Reagents: Potassium hydroxide
Reference
Synthesis of 5,7,3'-trihydroxy-6,4'-dimethoxyisoflavone isolated from Iris germanica rhizomes by Wessely-Moser rearrangement
Shaw, S. C.; et al, Journal of the Indian Chemical Society, 1991, 68(11), 615-16

Production Method 3

109-94-4 109-94-4
64640-60-4 64640-60-4
86849-77-6 86849-77-6
Reaction Conditions
1.1 -
2.1 Reagents: Aluminum chloride ,  Hydrochloric acid
3.1 Reagents: Potassium hydroxide
Reference
Synthesis of 5,7,3'-trihydroxy-6,4'-dimethoxyisoflavone isolated from Iris germanica rhizomes by Wessely-Moser rearrangement
Shaw, S. C.; et al, Journal of the Indian Chemical Society, 1991, 68(11), 615-16

Production Method 4

1699-39-4 1699-39-4
6274-74-4 6274-74-4
86849-77-6 86849-77-6
Reaction Conditions
1.1 Reagents: Zinc chloride ,  Hydrochloric acid
2.1 -
3.1 Reagents: Aluminum chloride ,  Hydrochloric acid
4.1 Reagents: Potassium hydroxide
Reference
Synthesis of 5,7,3'-trihydroxy-6,4'-dimethoxyisoflavone isolated from Iris germanica rhizomes by Wessely-Moser rearrangement
Shaw, S. C.; et al, Journal of the Indian Chemical Society, 1991, 68(11), 615-16

Production Method 5

38836-54-3 38836-54-3
86849-77-6 86849-77-6
Reaction Conditions
1.1 Catalysts: Acetic anhydride
2.1 Reagents: Zinc chloride ,  Hydrochloric acid
3.1 -
4.1 Reagents: Aluminum chloride ,  Hydrochloric acid
5.1 Reagents: Potassium hydroxide
Reference
Synthesis of 5,7,3'-trihydroxy-6,4'-dimethoxyisoflavone isolated from Iris germanica rhizomes by Wessely-Moser rearrangement
Shaw, S. C.; et al, Journal of the Indian Chemical Society, 1991, 68(11), 615-16

Iristectorigenin B Raw materials

Iristectorigenin B Preparation Products

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